
4-aminocyclohexanecarboxamide HCl safety
data sheet (SDS)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-Aminocyclohexane-1-

carboxamide hydrochloride

CAS No.: 856563-23-0

Cat. No.: B1523020

Get Quote

Technical Monograph: 4-
Aminocyclohexanecarboxamide HCl
Status: Active | Type: Technical Whitepaper | Version: 2.0

Executive Summary
This technical guide provides a comprehensive analysis of 4-aminocyclohexanecarboxamide

Hydrochloride, a critical bifunctional cyclohexane scaffold used extensively in the synthesis of

peptidomimetics and kinase inhibitors (specifically Rho-kinase/ROCK inhibitors like Y-27632).

Unlike standard Safety Data Sheets (SDS), this document integrates safety protocols with

experimental causality, offering researchers a logic-driven approach to handling, storage, and

synthetic application.

Part 1: Molecular Identity & Physicochemical
Profiling
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Structural Architecture
The compound exists primarily as two stereoisomers: cis and trans. The trans-isomer is

thermodynamically more stable and pharmacologically prevalent due to its chair conformation

where both substituents (amino and carboxamide) occupy equatorial positions, minimizing 1,3-

diaxial interactions.

IUPAC Name: 4-aminocyclohexane-1-carboxamide hydrochloride

Common Isomer:trans-4-aminocyclohexanecarboxamide HCl

Molecular Formula: C₇H₁₄N₂O · HCl

Molecular Weight: 178.66 g/mol (Salt); 142.20 g/mol (Free Base)

Quantitative Data Table
Property Value / Description Experimental Implication

Physical State
White to off-white crystalline

powder

Visual purity check: Yellowing

indicates oxidation.

Solubility
Soluble in Water, DMSO,

Methanol

High polarity requires reverse-

phase chromatography for

purification.

pKa (Amine)
~10.5 (Estimated for

cyclohexylamine)

Requires strong base (pH >

11) to fully deprotonate for

nucleophilic attack.

Hygroscopicity High (HCl salt)

Must be weighed quickly or in

a glovebox to prevent water

uptake affecting stoichiometry.

Melting Point >280°C (Decomposes)

Unsuitable for melting point

purity analysis; use

NMR/HPLC.

Structural Visualization (DOT)
Figure 1: Stereochemical representation of the Trans-isomer showing equatorial positioning.
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Caption: Structural logic of Trans-4-aminocyclohexanecarboxamide HCl demonstrating

equatorial stability.

Part 2: Hazard Landscape & Toxicology (The "Risk")
GHS Classification & Mechanistic Toxicology
While often categorized generically, the specific hazards arise from the hydrochloride moiety

and the primary amine potential.

Skin/Eye Irritation (Category 2/2A): The HCl salt is acidic in moisture. Upon contact with

mucous membranes, hydrolysis releases protons (

), causing immediate irritation.

STOT-SE (Category 3): Inhalation of dust triggers respiratory tract irritation.

Acute Toxicity (Oral): Moderate. Amines can disrupt neurotransmission, though the amide

group mitigates some toxicity compared to diamines.

Self-Validating Safety Protocol
Do not rely solely on PPE; use chemical indicators to validate safety.

Surface pH Check: Keep moistened pH paper near the weighing area. If it turns red (acidic)

spontaneously, airborne dust levels are too high.
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Glove Permeation: Use Nitrile (0.11 mm) for incidental splash. For prolonged handling

(synthesis scale-up), use double-gloving or thicker Nitrile (0.4 mm) as amines can permeate

thin rubber over time.

Part 3: Strategic Handling & Operational Protocols
Storage: The Hygroscopicity Trap
The HCl salt is hygroscopic. Water absorption leads to:

Stoichiometric Errors: Weighing "wet" salt means adding less reagent than calculated.

Hydrolysis Risk: Long-term moisture can slowly hydrolyze the amide to the carboxylic acid.

Protocol:

Store at 2–8°C (Desiccated).

Argon Blanket: After every use, backfill the container with Argon/Nitrogen before sealing.

Neutralization Workflow (Free-Basing)
For nucleophilic reactions (e.g., coupling to an acid chloride), the HCl must be neutralized.

Figure 2: Operational workflow for converting the stable salt to the reactive nucleophile.
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Caption: Step-by-step activation workflow from stable salt to reactive amine species.

Part 4: Synthetic Utility & Reaction Engineering
Drug Development Context (ROCK Inhibitors)
This scaffold is the "warhead" carrier in many Rho-associated protein kinase (ROCK) inhibitors.

The cyclohexane ring provides a rigid spacer that orients the amide (hydrogen bond
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donor/acceptor) into the kinase active site.

Standard Coupling Protocol
Objective: Couple 4-aminocyclohexanecarboxamide to a carboxylic acid (R-COOH).

Activation: Dissolve R-COOH (1.0 eq) in DMF. Add HATU (1.1 eq) and DIPEA (2.0 eq). Stir

for 15 min to form the active ester.

Addition: Add 4-aminocyclohexanecarboxamide HCl (1.0 eq) directly to the pot.

Critical Step (The "Kick"): Add an additional 1.2 eq of DIPEA.

Why? The first 2.0 eq handled the HATU. The salt introduces 1.0 eq of HCl. If you don't

neutralize this specific HCl, the amine remains protonated (

) and cannot attack the ester.

Workup: The product is often water-soluble.[1][2] Avoid aqueous extraction. Evaporate DMF

and purify via Prep-HPLC (C18 column).

Part 5: Emergency Response & Waste Management
Scenario Immediate Action Scientific Rationale

Eye Contact Rinse with water for 15 min.

Dilution of the acidic HCl

component is critical to prevent

corneal opacity.

Spill (Solid)
Sweep into a container; do not

generate dust.

Dust explosion risk is low but

inhalation risk is high.

Spill (Solution)

Absorb with vermiculite;

neutralize with weak base

(Sodium Bicarbonate).

Neutralization prevents

corrosion of metal waste

containers.

Waste Disposal
Dissolve in combustible

solvent and incinerate.

Nitrogen content requires

incineration with afterburner to

prevent NOx release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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